Cas no 1817719-82-6 (Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)-)

• Product Name: Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)-
• CAS No: 1817719-82-6
• MF: C₁₈H₈F₆N₂
• MW: 366.259944915771
• MDL: MFCD32858695
• CID: 5152652
• Update Time: 2025-07-19

Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)-

• MDL： MFCD32858695
• Inchi： 1S/C18H8F6N2/c19-12-6-9-10(7-25-17(9)16(21)15(12)20)14-5-4-8-11(18(22,23)24)2-1-3-13(8)26-14/h1-7,25H
• InChI Key： HTBJZSAUGVSIOK-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C(F)(F)F)C=CC=2)C=CC=1C1C2=C(NC=1)C(F)=C(F)C(F)=C2

Additional information on Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)-

Comprehensive Overview of Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)- (CAS No. 1817719-82-6)

The compound Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)- (CAS No. 1817719-82-6) is a highly specialized fluorinated heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical research and material science. Its unique structure, featuring both quinoline and indole moieties, makes it a valuable intermediate for the synthesis of advanced bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of multiple trifluoromethyl groups in Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)- (CAS No. 1817719-82-6) further underscores its relevance in modern medicinal chemistry. This compound is often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in the search for novel therapeutics for diseases like cancer and neurological disorders.

From a synthetic chemistry perspective, the preparation of Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)- involves sophisticated cross-coupling reactions and fluorination techniques. These methods are frequently discussed in academic forums and industry conferences, reflecting the compound's technical complexity. Its structural versatility also makes it a candidate for OLED materials and organic electronics, aligning with the growing interest in sustainable technologies.

Another area of interest is the compound's potential role in agrochemical development. Fluorinated compounds are known for their efficacy in pest control and crop protection, and Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)- (CAS No. 1817719-82-6) could contribute to next-generation herbicides or fungicides. This aligns with global efforts to address food security challenges through innovative chemistry.

For researchers and manufacturers, understanding the physicochemical properties of this compound is critical. Its solubility, stability, and reactivity under various conditions are key factors in optimizing its applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its purity, ensuring compliance with industry standards.

In summary, Quinoline, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)- (CAS No. 1817719-82-6) represents a cutting-edge example of how fluorinated heterocycles are shaping the future of multiple scientific disciplines. Its versatility and potential for innovation continue to inspire new research directions, making it a compound worth watching in the coming years.